3-bromo-N-methyl-N-phenylbenzenesulfonamide
Overview
Description
3-bromo-N-methyl-N-phenylbenzenesulfonamide is a chemical compound that is used in scientific research for its unique properties. This compound has been studied extensively for its potential applications in the field of medicine and drug development.
Mechanism of Action
The mechanism of action of 3-bromo-N-methyl-N-phenylbenzenesulfonamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Additionally, 3-bromo-N-methyl-N-phenylbenzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-methyl-N-phenylbenzenesulfonamide are still being studied. However, it has been shown to have anti-inflammatory and analgesic effects, which makes it a potential candidate for the development of new pain medications. Additionally, 3-bromo-N-methyl-N-phenylbenzenesulfonamide has been shown to have antitumor activity, which makes it a potential candidate for the development of new cancer treatments.
Advantages and Limitations for Lab Experiments
The advantages of using 3-bromo-N-methyl-N-phenylbenzenesulfonamide in lab experiments include its unique properties, which make it a potential candidate for the development of new medications. Additionally, this compound is relatively easy to synthesize, which makes it readily available for research purposes. The limitations of using 3-bromo-N-methyl-N-phenylbenzenesulfonamide in lab experiments include the fact that its mechanism of action is not fully understood, which makes it difficult to predict its potential side effects.
Future Directions
There are many future directions for the study of 3-bromo-N-methyl-N-phenylbenzenesulfonamide. One potential direction is the development of new pain medications based on the anti-inflammatory and analgesic properties of this compound. Another potential direction is the development of new cancer treatments based on the antitumor activity of 3-bromo-N-methyl-N-phenylbenzenesulfonamide. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 3-bromo-N-methyl-N-phenylbenzenesulfonamide can be achieved through a multi-step process. The first step involves the reaction of methylamine with 3-bromoaniline to form N-methyl-3-bromoaniline. This intermediate is then reacted with benzenesulfonyl chloride to form 3-bromo-N-methyl-N-phenylbenzenesulfonamide.
Scientific Research Applications
3-bromo-N-methyl-N-phenylbenzenesulfonamide has been studied extensively for its potential applications in the field of medicine and drug development. This compound has been shown to have anti-inflammatory and analgesic properties, which makes it a potential candidate for the development of new pain medications. Additionally, 3-bromo-N-methyl-N-phenylbenzenesulfonamide has been shown to have antitumor activity, which makes it a potential candidate for the development of new cancer treatments.
properties
Product Name |
3-bromo-N-methyl-N-phenylbenzenesulfonamide |
|---|---|
Molecular Formula |
C13H12BrNO2S |
Molecular Weight |
326.21 g/mol |
IUPAC Name |
3-bromo-N-methyl-N-phenylbenzenesulfonamide |
InChI |
InChI=1S/C13H12BrNO2S/c1-15(12-7-3-2-4-8-12)18(16,17)13-9-5-6-11(14)10-13/h2-10H,1H3 |
InChI Key |
PFYMCJCDFUHFCM-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=CC=C2)Br |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=CC=C2)Br |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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